Cas no 1882654-63-8 (1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane)

• Product Name: 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane
• CAS No: 1882654-63-8
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 5747250
• PubChem ID: 130700405
• Update Time: 2025-07-23

1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• EN300-317421
• 1882654-63-8
• 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane

• Inchi： 1S/C7H11Br/c1-2-3-7(6-8)4-5-7/h2H,1,3-6H2
• InChI Key： RQXVKELVRFOCKP-UHFFFAOYSA-N
• SMILES： BrCC1(CC=C)CC1

Computed Properties

• Exact Mass: 174.00441g/mol
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane

Professional Introduction to 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane (CAS No. 1882654-63-8)

1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane, with the CAS number 1882654-63-8, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its cyclopropane ring substituted with both a bromomethyl group and an allyl group, has garnered considerable attention due to its versatile reactivity and potential applications in drug development.

The structural features of 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane make it a valuable intermediate in the synthesis of more complex molecules. The cyclopropane ring, known for its unique strain and reactivity, facilitates various chemical transformations that are not typically observed with other cyclic compounds. The presence of both a bromomethyl group and an allyl group further enhances its utility, allowing for selective functionalization at multiple sites.

In recent years, the compound has been explored in the development of novel therapeutic agents. Its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, makes it an attractive candidate for constructing biaryl and heteroaryl structures, which are prevalent in many pharmacologically active compounds. These reactions enable the formation of carbon-carbon bonds under mild conditions, making the process highly efficient and scalable.

Moreover, 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane has been investigated in the context of medicinal chemistry for its potential role in designing new drugs. Researchers have leveraged its reactivity to develop inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in inflammatory responses, offering a promising approach to develop anti-inflammatory agents.

The compound's unique structure also makes it a useful tool in synthetic organic chemistry. The cyclopropane ring can be opened under controlled conditions to yield linear alkenes or other functionalized products, providing chemists with a versatile building block for constructing more complex molecules. This property has been particularly useful in the synthesis of natural products and agrochemicals, where precise control over molecular architecture is crucial.

Recent advancements in catalytic systems have further expanded the applications of 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane. Transition metal catalysts, such as palladium and copper complexes, have been employed to facilitate various transformations involving this compound. These catalysts not only improve reaction efficiency but also enable the synthesis of previously inaccessible molecular structures. Such innovations continue to drive the development of new methodologies in synthetic chemistry.

The pharmaceutical industry has also benefited from the use of 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane in drug discovery programs. Its incorporation into lead compounds has led to the identification of novel therapeutic entities with improved pharmacokinetic properties. Additionally, its role as a scaffold for structure-based drug design has been explored, allowing researchers to optimize molecular interactions with biological targets.

In conclusion, 1-(Bromomethyl)-1-(prop-2-en-1-yl)cyclopropane (CAS No. 1882654-63-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate in organic synthesis and a promising candidate for drug development. As research continues to uncover new methodologies and applications, this compound is expected to remain at the forefront of chemical innovation.